Cas no 2171818-70-3 (4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid)

• Product Name: 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid
• CAS No: 2171818-70-3
• MF: C₂₃H₂₂F₂N₂O₆
• MW: 460.427393436432
• CID: 5938699
• PubChem ID: 165542942
• Update Time: 2025-06-03

4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid
• EN300-1492598
• 2171818-70-3
• 4-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2,2-difluoropropanoyl]morpholine-2-carboxylic acid

• Inchi： 1S/C23H22F2N2O6/c24-23(25,21(30)27-9-10-32-19(11-27)20(28)29)13-26-22(31)33-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,18-19H,9-13H2,(H,26,31)(H,28,29)
• InChI Key： YHMGNIXYRFMYLG-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)(C(N1CCOC(C(=O)O)C1)=O)F

Computed Properties

• Exact Mass: 460.14459275g/mol
• Monoisotopic Mass: 460.14459275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 729
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 105Ų

Additional information on 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid

Recent Advances in the Study of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid (CAS: 2171818-70-3)

In recent years, the compound 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid (CAS: 2171818-70-3) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated structure and morpholine-carboxylic acid backbone, has shown promising potential in various therapeutic applications, including protease inhibition and targeted drug delivery systems. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its synthesis, biological activity, and potential clinical applications.

The synthesis of 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid involves a multi-step process that leverages solid-phase peptide synthesis (SPPS) techniques. Recent studies have optimized the reaction conditions to improve yield and purity, with particular emphasis on the incorporation of the difluoropropanoyl moiety, which is critical for its biological activity. Advanced analytical techniques, such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy, have been employed to characterize the compound and ensure its structural integrity.

One of the most notable findings in recent research is the compound's role as a potent inhibitor of specific proteases involved in inflammatory and oncogenic pathways. In vitro studies have demonstrated its ability to selectively bind to the active sites of these enzymes, thereby modulating their activity. This mechanism of action has sparked interest in its potential use as a therapeutic agent for conditions such as rheumatoid arthritis and certain types of cancer. Additionally, the fluorinated side chain has been shown to enhance the compound's metabolic stability, making it a promising candidate for further drug development.

Beyond its protease inhibitory properties, 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid has also been explored for its utility in drug delivery systems. Its ability to form stable conjugates with various bioactive molecules has been leveraged to create targeted therapies with reduced off-target effects. Recent preclinical studies have reported improved pharmacokinetic profiles and enhanced tissue specificity when the compound is used as a carrier for anticancer drugs, underscoring its versatility in pharmaceutical applications.

Despite these promising developments, challenges remain in the clinical translation of this compound. Issues such as scalability of synthesis, potential toxicity, and bioavailability need to be addressed in future research. However, the growing body of evidence supporting its therapeutic potential suggests that 4-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2,2-difluoropropanoylmorpholine-2-carboxylic acid represents a valuable addition to the arsenal of chemical tools available for drug discovery and development. Continued investigation into its mechanisms of action and optimization of its pharmacological properties will be crucial for realizing its full potential in the clinic.